6-Formyl-4-methoxypyridine-2-carboxylic acid

• Molecular Formula: C8H7NO4
• Molecular Weight: 181.15 g/mol
• IUPAC Name: 6-formyl-4-methoxypyridine-2-carboxylic acid
• InChI: InChI=1S/C8H7NO4/c1-13-6-2-5(4-10)9-7(3-6)8(11)12/h2-4H,1H3,(H,11,12)
• InChI Key: YRDWATZAVCIMBP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC(=C1)C(=O)O)C=O

Description

6-Formyl-4-methoxypyridine-2-carboxylic acid is an organic compound with the molecular formula C8H7NO4. It is a derivative of pyridine, a basic heterocyclic organic compound. This compound is characterized by the presence of a formyl group (-CHO) at the 6th position, a methoxy group (-OCH3) at the 4th position, and a carboxylic acid group (-COOH) at the 2nd position of the pyridine ring. It is used in various chemical reactions and has applications in scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Formyl-4-methoxypyridine-2-carboxylic acid can be achieved through several synthetic routes. One common method involves the formylation of 4-methoxypyridine-2-carboxylic acid using Vilsmeier-Haack reaction conditions. This reaction typically employs a formylating agent such as DMF (dimethylformamide) and POCl3 (phosphorus oxychloride) to introduce the formyl group at the desired position .

Another method involves the oxidation of 6-methoxy-2-pyridinecarboxaldehyde using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) under acidic conditions to yield the desired carboxylic acid .

Industrial Production Methods

Industrial production of 6-Formyl-4-methoxypyridine-2-carboxylic acid typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The choice of solvents, catalysts, and reaction parameters is crucial to achieve efficient production. Common industrial methods may include continuous flow synthesis and the use of automated reactors to control reaction conditions precisely .

Chemical Reactions Analysis

Types of Reactions

6-Formyl-4-methoxypyridine-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The formyl group can be reduced to a hydroxymethyl group (-CH2OH) using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions using reagents like sodium hydride (NaH) and alkyl halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3), acidic conditions.

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4).

Substitution: Sodium hydride (NaH), alkyl halides.

Major Products Formed

Oxidation: 6-Formyl-4-methoxypyridine-2-carboxylic acid is converted to 6-carboxy-4-methoxypyridine-2-carboxylic acid.

Reduction: The formyl group is reduced to a hydroxymethyl group, forming 6-hydroxymethyl-4-methoxypyridine-2-carboxylic acid.

Substitution: The methoxy group is replaced with other functional groups, depending on the reagents used.

Scientific Research Applications

6-Formyl-4-methoxypyridine-2-carboxylic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is used in the study of enzyme-catalyzed reactions and as a probe to investigate biological pathways involving pyridine derivatives.

Industry: The compound is used in the production of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 6-Formyl-4-methoxypyridine-2-carboxylic acid involves its interaction with specific molecular targets and pathways. The formyl group can participate in nucleophilic addition reactions, while the carboxylic acid group can form hydrogen bonds and ionic interactions with biological molecules. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

6-Methoxy-2-pyridinecarboxaldehyde: Similar structure but lacks the carboxylic acid group.

4-Methoxypyridine-2-carboxylic acid: Similar structure but lacks the formyl group.

6-Formyl-2-pyridinecarboxylic acid: Similar structure but lacks the methoxy group.

Uniqueness

6-Formyl-4-methoxypyridine-2-carboxylic acid is unique due to the presence of all three functional groups (formyl, methoxy, and carboxylic acid) on the pyridine ring. This combination of functional groups provides a unique reactivity profile and makes it a valuable intermediate in organic synthesis and scientific research.